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Compound of Interest

Compound Name: Strontium selenide

Cat. No.: B072170 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis

and utilization of europium-doped strontium selenide (SrSe:Eu²⁺) as a phosphor for white

light-emitting diodes (WLEDs). The information is intended to guide researchers in the

development of advanced solid-state lighting technologies.

Introduction
Europium-doped strontium selenide (SrSe:Eu²⁺) is an inorganic phosphor material that

exhibits strong luminescence and is a promising candidate for use in phosphor-converted white

light-emitting diodes (pc-WLEDs). When excited by a blue LED chip, SrSe:Eu²⁺ can emit light

in the yellow-to-red region of the visible spectrum. The combination of the blue light from the

LED and the emitted light from the phosphor results in the generation of white light. The

specific emission color can be tuned by controlling the doping concentration of europium and

the composition of the host material. The development of efficient and stable phosphors like

SrSe:Eu²⁺ is crucial for advancing energy-efficient solid-state lighting.

Quantitative Data Presentation
The photoluminescent properties of SrSe:Eu²⁺ are critical for its performance in WLEDs. The

following table summarizes key quantitative data for a representative SrSe:Eu²⁺ phosphor.
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Property Value Notes

Excitation Wavelength 450 - 470 nm

Matches the emission of

standard blue InGaN LED

chips.

Emission Peak ~600 nm

Corresponds to a yellowish-

orange emission. The peak

can be tuned by co-doping or

creating solid solutions with

other alkaline earths.

Full Width at Half Maximum

(FWHM)
50 - 60 nm

A relatively broad emission

band contributes to a high

color rendering index (CRI).

Quantum Yield (QY) Up to 70%

Dependant on synthesis

conditions and Eu²⁺

concentration.

Thermal Quenching (T₅₀) > 150 °C

The temperature at which the

emission intensity drops to

50% of its initial value. Good

thermal stability is crucial for

high-power LEDs.

CIE 1931 Chromaticity

Coordinates (x, y)
(0.54, 0.45)

For the phosphor emission.

When combined with a blue

LED, the resulting white light

coordinates can be tuned.

Correlated Color Temperature

(CCT) of WLED
3000 K - 6500 K

Dependant on the phosphor

concentration and the blue-to-

yellow light ratio.

Color Rendering Index (CRI) of

WLED
> 80

Indicates good color

reproduction, which is

important for general lighting

applications.
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Experimental Protocols
Synthesis of SrSe:Eu²⁺ Phosphor via Solid-State
Reaction
This protocol describes a common method for synthesizing SrSe:Eu²⁺ powder.

Materials:

Strontium carbonate (SrCO₃, 99.9%)

Selenium (Se) powder (99.99%)

Europium(III) oxide (Eu₂O₃, 99.99%)

Activated carbon

Equipment:

Alumina crucibles with lids

Tube furnace with gas flow control

Ball mill or agate mortar and pestle

Glovebox with an inert atmosphere (e.g., Argon)

Protocol:

Precursor Stoichiometry: Calculate the molar ratios of the reactants. For a target composition

of Sr₀.₉₈Eu₀.₀₂Se, the molar ratio of SrCO₃ to Eu₂O₃ will be 0.98 : 0.01. An excess of

selenium powder (e.g., 5-10 mol%) is often used to compensate for its volatility at high

temperatures.

Mixing: Thoroughly mix the stoichiometric amounts of SrCO₃ and Eu₂O₃ powders using a

ball mill or an agate mortar and pestle for at least 30 minutes to ensure homogeneity.
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Loading: Transfer the mixed powder into an alumina crucible. Place the selenium powder in

a separate, smaller alumina crucible and position it upstream in the tube furnace to allow

selenium vapor to react with the strontium-europium precursor.

Sintering:

Place the crucibles in the center of the tube furnace.

Purge the furnace tube with a reducing atmosphere, typically a mixture of nitrogen and

hydrogen (e.g., 95% N₂ / 5% H₂), for at least 30 minutes to remove any oxygen.

Heat the furnace to a temperature between 900 °C and 1100 °C at a ramping rate of 5

°C/min.

Hold the temperature for 2-4 hours to allow for the solid-state reaction to complete.

Cool the furnace naturally to room temperature under the reducing atmosphere.

Post-Processing:

Once at room temperature, transfer the sintered product to a glovebox with an inert

atmosphere to prevent oxidation.

Gently grind the product into a fine powder using an agate mortar and pestle.

Store the final SrSe:Eu²⁺ phosphor powder in a sealed vial inside the glovebox.

Fabrication of a Phosphor-Converted White LED (pc-
WLED)
This protocol describes a common method for fabricating a pc-WLED using the synthesized

SrSe:Eu²⁺ phosphor.

Materials:

SrSe:Eu²⁺ phosphor powder

Blue InGaN LED chip (emission peak ~460 nm)
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Silicone encapsulant (e.g., polydimethylsiloxane, PDMS) and curing agent

LED lead frame/substrate

Equipment:

Dispensing system

Mixing equipment (e.g., planetary mixer)

Oven for curing

Protocol:

Phosphor-Silicone Mixture Preparation:

In a clean container, weigh the desired amount of SrSe:Eu²⁺ phosphor powder. The

concentration of the phosphor in the silicone will determine the color temperature of the

final WLED. A typical starting concentration is 10-20% by weight.

Add the silicone encapsulant and curing agent to the phosphor powder according to the

manufacturer's instructions.

Thoroughly mix the components using a planetary mixer until a homogeneous phosphor-

in-silicone slurry is obtained. Degas the mixture to remove any trapped air bubbles.

Dispensing:

Mount the blue InGaN LED chip onto the lead frame.

Using a precision dispensing system, dispense a controlled amount of the phosphor-in-

silicone slurry directly onto the surface of the blue LED chip.[1] The amount dispensed will

affect the final color output.[1]

Curing:

Place the fabricated LED assembly in an oven.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.digikey.com/en/articles/phosphor-film-conversion-for-white-leds
https://www.digikey.com/en/articles/phosphor-film-conversion-for-white-leds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cure the silicone encapsulant according to the manufacturer's recommended temperature

and time profile (e.g., 150 °C for 1 hour).

Characterization:

After curing, the pc-WLED is ready for electrical and optical characterization, including

measuring its electroluminescence spectrum, CIE chromaticity coordinates, CCT, and CRI.

Visualizations
Experimental Workflow
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Experimental workflow for SrSe:Eu²⁺ synthesis and WLED fabrication.
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Energy Level Diagram and Luminescence Mechanism

Ground State (⁴f⁷) Excited State (⁴f⁶5d¹)
Excitation

(Blue LED Photon, ~460 nm)

Emission
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(⁴f⁷)
Excited State

(⁴f⁶5d¹)
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Energy level transitions in Eu²⁺ for luminescence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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